5,5-Dimethyl-1,3-thiazolidine-4-carboxamide

• CAS No.: 13195-32-9
• Molecular Formula: C6H12N2OS
• Molecular Weight: 160.24 g/mol
• IUPAC Name: 5,5-dimethyl-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C6H12N2OS/c1-6(2)4(5(7)9)8-3-10-6/h4,8H,3H2,1-2H3,(H2,7,9)
• InChI Key: DXYJRSGGMXMKOO-UHFFFAOYSA-N
• SMILES: CC1(C(NCS1)C(=O)N)C
• Synonyms: 4-Thiazolidinecarboxamide,5,5-dimethyl-(7CI,8CI,9CI)

Description

5,5-Dimethyl-1,3-thiazolidine-4-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C6H12N2OS and its molecular weight is 160.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Penicillaminamide (74.0 g, 0.50 mol) was dissolved in distilled water (800 ml) and added with 37% formalin (60.8 g, 0.75 mol). The mixture was heated with stirring at 50° C. under normal pressure, allowed to react for 2 hours and cooled. Subsequently, water was evaporated by using an evaporator. The residue was washed with acetone to obtain white crystals of 5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid amide (75.5 g, 0.47 mol). The yield to penicillaminamide was 94.4 mole %.